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Introduction
Amoxicillin is a broad-spectrum, β-lactam antibiotic widely used for the treatment of a variety of

bacterial infections.[1] Its efficacy is intrinsically linked to its physicochemical properties,

primarily its solubility and stability, which influence its formulation, bioavailability, and

therapeutic outcomes. This technical guide provides a comprehensive overview of the solubility

and stability profile of Amoxicillin, intended to serve as a resource for researchers, scientists,

and professionals involved in drug development and formulation.

Solubility Profile
The solubility of Amoxicillin is a critical parameter influencing its absorption and formulation

development. It is a polar molecule, and its solubility is significantly affected by pH and

temperature.

Aqueous Solubility
Amoxicillin is sparingly soluble in water.[2] The aqueous solubility is highly dependent on the

pH of the medium due to the presence of ionizable functional groups: a carboxylic acid (pKa₁ ≈

2.7), an amino group (pKa₂ ≈ 7.4), and a phenolic hydroxyl group (pKa₃ ≈ 9.6).[3] This

amphoteric nature results in a U-shaped pH-solubility profile, with the lowest solubility observed

at its isoelectric point.[4]
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Table 1: Aqueous Solubility of Amoxicillin as a Function of pH and Temperature

pH Temperature (°C) Solubility (mg/mL) Reference

5.0 25 ~4.0 [5]

7.4 Not Specified 0.0107 [2]

2-8 25-100
Stable in solution up

to 60°C
[6]

Solubility in Organic Solvents
Amoxicillin exhibits limited solubility in most organic solvents.

Table 2: Solubility of Amoxicillin in Various Solvents

Solvent Solubility Reference

Water 1 g in ~370 mL [2]

Methanol 1 g in ~330 mL [2]

Ethanol 1 g in ~2000 mL [2]

Acetone Insoluble [7]

Chloroform Insoluble [8]

Stability Profile
The stability of Amoxicillin is a crucial factor for its storage, formulation, and therapeutic

efficacy. The primary route of degradation is the hydrolysis of the β-lactam ring, which leads to

a loss of antibacterial activity.[3]

pH-Dependent Stability
Amoxicillin is most stable in the pH range of 4 to 6.[9] The rate of hydrolysis increases

significantly in both acidic and alkaline conditions.
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Acidic Conditions (pH < 4): Under acidic conditions, the primary degradation product is

Amoxicilloic acid.[3]

Alkaline Conditions (pH > 8): In alkaline solutions, Amoxicillin can degrade into various

products, including Amoxicilloic acid and piperazine-2,5-dione derivatives.[10]

Temperature-Dependent Stability
The degradation of Amoxicillin is accelerated at higher temperatures. For reconstituted oral

suspensions, refrigeration (2-8 °C) is recommended to maintain stability over the treatment

period.[11]

Table 3: Temperature-Dependent Degradation of Amoxicillin

Temperature Conditions Observations Reference

2-8 °C
Reconstituted

Suspension

Lowest level of

degradation over 7

days.

[12]

20-25 °C Capsules

Stable for 14 days

when protected from

moisture.

[12]

> 60 °C Aqueous Solution
Decomposition

occurs.
[6]

Photostability
Exposure to UV light can lead to the degradation of Amoxicillin, especially in the presence of

oxygen.[6] Formulations should be protected from light to maintain their potency.

Experimental Protocols
Determination of Aqueous Solubility (Shake-Flask
Method)
This protocol outlines the widely accepted shake-flask method for determining the equilibrium

solubility of a compound.[13][14]
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Methodology:

Preparation of Saturated Solution: Add an excess amount of Amoxicillin powder to a known

volume of the desired aqueous buffer (of a specific pH) in a sealed flask.

Equilibration: Agitate the flask at a constant temperature for a sufficient period (e.g., 24-48

hours) to ensure equilibrium is reached.

Phase Separation: After equilibration, allow the suspension to settle. Separate the saturated

solution from the excess solid by centrifugation and/or filtration using a chemically inert filter

(e.g., 0.45 µm PTFE).

Quantification: Analyze the concentration of Amoxicillin in the clear, saturated filtrate using a

validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with

UV detection.[15]

Data Analysis: The determined concentration represents the equilibrium solubility of

Amoxicillin under the tested conditions.

Determination of Stability (HPLC Method)
A stability-indicating HPLC method is essential for quantifying the active pharmaceutical

ingredient (API) and its degradation products over time.[16][17]

Methodology:

Sample Preparation: Prepare solutions of Amoxicillin in the desired media (e.g., different pH

buffers, water) at a known concentration.

Stress Conditions: Subject the prepared solutions to various stress conditions, including

different temperatures (e.g., 4°C, 25°C, 40°C), pH values, and light exposure (as per ICH

guidelines).

Time-Point Sampling: At predetermined time intervals, withdraw aliquots from each stressed

sample.

HPLC Analysis:
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Chromatographic Conditions: Utilize a reverse-phase C18 column with a suitable mobile

phase (e.g., a mixture of phosphate buffer and acetonitrile) at a specific flow rate.

Detection is typically performed using a UV detector at an appropriate wavelength (e.g.,

230 nm).

Quantification: Inject the samples into the HPLC system. The concentration of Amoxicillin

and its degradation products are determined by comparing their peak areas to those of a

standard calibration curve.

Data Analysis: Plot the concentration of Amoxicillin as a function of time for each stress

condition to determine the degradation kinetics and calculate parameters such as the

degradation rate constant and shelf-life (t₉₀).

Signaling and Degradation Pathways
Mechanism of Action
Amoxicillin exerts its bactericidal effect by inhibiting the synthesis of the bacterial cell wall.[1]

[18]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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scientists and researchers to drive progress in science

and industry.
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